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Compound of Interest

Compound Name: Fluorodeoxyglucose F18

Cat. No.: B1200657 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of radiopharmaceuticals like Fluorodeoxyglucose F18 (FDG F18) are paramount.

Adherence to proper disposal protocols is essential not only for regulatory compliance but also

for ensuring the safety of laboratory personnel and the environment. This guide provides a

comprehensive, step-by-step approach to the disposal of FDG F18, incorporating essential

safety information and operational plans.

FDG F18 is a radiopharmaceutical agent used in Positron Emission Tomography (PET)

imaging. Its radioactive component, Fluorine-18, has a relatively short half-life of 109.7

minutes, which is a key factor in its waste management.[1] The primary method for the disposal

of FDG F18 waste is "decay-in-storage," which allows the radioactivity to naturally decrease to

a safe level before being disposed of as regular waste.[2]

Key Quantitative Data for FDG F18 Disposal
The following table summarizes the essential quantitative data for the safe disposal of FDG

F18.
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Parameter Value Notes

Half-life of F-18
109.7 minutes (approximately

1.83 hours)

The time it takes for the

radioactivity to reduce by half.

[1][2]

Recommended Storage for

Decay
10 half-lives

After this period, less than

0.1% of the original

radioactivity remains.[2]

Approximate Storage Time 18 - 24 hours

Storing waste for at least 24

hours is a common and safe

practice.[2][3][4]

Radioactivity Exemption Level 2.880 MBq

The activity level below which

the waste can be disposed of

as regular medical waste.[2]

Shielding for Gamma Rays 1.5 cm of lead

This thickness will reduce the

gamma dose rate by

approximately 90%.[5]

Shielding for Beta Emissions 2 mm of plastic

This will absorb all beta

emissions, though additional

shielding may be needed for

Bremsstrahlung radiation.[5]

Experimental Protocol: Step-by-Step Disposal of
FDG F18 Waste
This protocol outlines the standard procedure for the safe disposal of FDG F18 waste in a

laboratory setting.

1. Waste Segregation and Collection:

Immediately after use, segregate all waste contaminated with FDG F18 from other waste

streams.

Use designated, clearly labeled, and shielded waste containers.
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Types of waste may include:

Unused or expired FDG F18 solutions.

Contaminated vials, syringes, and needles (sharps).

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

Contaminated labware (e.g., pipette tips, tubes).

All waste storage areas should be appropriately shielded, secured, and surveyed weekly.[2]

2. Decay-in-Storage:

Store the segregated FDG F18 waste in a designated and secure radioactive waste storage

area.

The storage area should be properly shielded to minimize radiation exposure to personnel.

Allow the waste to decay for a minimum of 10 half-lives (approximately 18-24 hours).[2][3] A

24-hour storage period is recommended to ensure sufficient decay.[3][4]

3. Radiation Survey:

After the decay period, survey the waste container using a calibrated radiation survey meter

(e.g., a Geiger-Müller counter).

The survey should be conducted at the surface of the container and at a distance of 1 foot to

ensure exposure rates are below acceptable limits (e.g., less than 2 mR/hr at 1 foot).[5]

The activity of the waste must be below the exemption level of 2.880 MBq before it can be

disposed of as non-radioactive waste.[2]

4. Final Disposal:

If the radiation survey confirms that the radioactivity is below the exemption level, the waste

can be disposed of as regular medical or chemical waste, depending on its nature.
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Before disposal, deface or remove any radioactive material labels from the containers.

Maintain accurate records of all radioactive waste disposal, including the initial activity, date

of storage, survey results, and date of final disposal.

5. Spill and Emergency Procedures:

In the event of a spill, immediately contain the spillage with absorbent materials (e.g., sand,

earth, diatomaceous earth, vermiculite).[6]

Prevent the spill from entering drains or waterways.[6]

Collect the contaminated absorbent material and place it in a designated radioactive waste

container for decay-in-storage.

All materials used for cleanup, including gloves and protective clothing, should be treated as

radioactive waste.[6]

Notify the appropriate radiation safety officer.

Logical Workflow for FDG F18 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of FDG F18 waste.
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Caption: Logical workflow for the safe disposal of FDG F18 waste.

Important Considerations:
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including waterproof

gloves, a lab coat, and safety eyewear, when handling FDG F18 and its waste.[1][5]

Shielding: Use effective shielding, such as syringe shields and lead-lined containers, to

minimize radiation exposure.[1][6]

Regulatory Compliance: All storage and disposal activities must comply with the regulations

of the relevant authorities, such as the U.S. Nuclear Regulatory Commission (NRC) or

Agreement States.[7]

Training: Only personnel who have received specific training in the safe use and handling of

radionuclides should manage FDG F18 waste.[1]

By implementing these procedures, laboratories can ensure the safe and compliant disposal of

Fluorodeoxyglucose F18, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1200657#fluorodeoxyglucose-f18-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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